Cas no 52883-35-9 (4-phenyl-4,5-dihydro-1,3-oxazol-2-amine)

• Product Name: 4-phenyl-4,5-dihydro-1,3-oxazol-2-amine
• CAS No: 52883-35-9
• MF: C₉H₁₀N₂O
• MW: 162.188501834869
• CID: 937622
• PubChem ID: 10654553
• Update Time: 2025-05-26

4-phenyl-4,5-dihydro-1,3-oxazol-2-amine Chemical and Physical Properties

Names and Identifiers

• Rexamino
• 4-Phenyl-4,5-dihydro-1,3-oxazol-2-amine
• 2-Amino-4-phenyl-2-oxazoline
• 4,5-Dihydro-4-phenyl-2-oxazolamine
• 4-phenyl-4,5-dihydro-oxazol-2-ylamine
• 4-Phenyloxazolidin-2-imine
• EN300-154985
• CS-0269901
• AKOS014774624
• NS00096939
• 52883-35-9
• Z1262629910
• SCHEMBL3619046
• CHEMBL106357
• phenyl aminooxazoline
• DTXSID00442986
• 4-phenyl-4,5-dihydro-1,3-oxazol-2-amine

• Inchi： 1S/C9H10N2O/c10-9-11-8(6-12-9)7-4-2-1-3-5-7/h1-5,8H,6H2,(H2,10,11)
• InChI Key： ZBFPLELNWIASCT-UHFFFAOYSA-N
• SMILES： O1C(N)=NC(C2C=CC=CC=2)C1

Computed Properties

• Exact Mass: 162.07900
• Monoisotopic Mass: 162.079312947g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 185
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 47.6Ų

Experimental Properties

• PSA: 45.11000
• LogP: 1.71080

Additional information on 4-phenyl-4,5-dihydro-1,3-oxazol-2-amine

Professional Introduction to 4-phenyl-4,5-dihydro-1,3-oxazol-2-amine (CAS No. 52883-35-9)

4-phenyl-4,5-dihydro-1,3-oxazol-2-amine, identified by the chemical abstracts service number 52883-35-9, is a heterocyclic organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the oxazole class, characterized by a five-membered ring containing one oxygen atom and two carbon atoms. The presence of a phenyl group at the 4-position and an amine substituent at the 2-position introduces unique electronic and steric properties, making it a versatile scaffold for drug discovery and development.

The structural motif of 4-phenyl-4,5-dihydro-1,3-oxazol-2-amine (CAS No. 52883-35-9) has been explored in various synthetic pathways, often serving as a key intermediate in the preparation of more complex molecules. Its oxazole core is known for its stability and ability to participate in multiple chemical reactions, including nucleophilic substitution and cyclization processes. These attributes have made it a valuable building block in the synthesis of biologically active compounds.

In recent years, the pharmaceutical industry has shown increasing interest in oxazole derivatives due to their broad spectrum of biological activities. Studies have demonstrated that oxazole-based compounds exhibit potential in modulating enzyme activity, binding to specific protein targets, and influencing cellular pathways relevant to diseases such as cancer, inflammation, and neurodegeneration. The amine functionality in 4-phenyl-4,5-dihydro-1,3-oxazol-2-amine (CAS No. 52883-35-9) further enhances its utility by allowing for further derivatization through amide bond formation or other nucleophilic reactions.

One of the most compelling aspects of 4-phenyl-4,5-dihydro-1,3-oxazol-2-amine (CAS No. 52883-35-9) is its role as a precursor in the synthesis of pharmacologically active agents. For instance, researchers have utilized this compound to develop novel inhibitors targeting enzymes involved in metabolic disorders. The phenyl group provides a hydrophobic anchor that can improve binding affinity to biological targets, while the amine moiety serves as a handle for further functionalization. These characteristics have led to its incorporation into several high-throughput screening campaigns aimed at identifying lead compounds for drug development.

Recent advancements in computational chemistry have also highlighted the significance of 4-phenyl-4,5-dihydro-1,3-oxtazol derivatives in drug design. Molecular modeling studies suggest that modifications at the 2-amino position can fine-tune binding interactions with therapeutic targets. This has prompted investigations into analogs of 4-(phenyl)-4H-thiazolecarboxylic acid amide, where structural variations are systematically explored to optimize pharmacokinetic properties such as solubility and bioavailability.

The synthesis of 4-(phenyl)-1H-imidazo[1,5-a][1]benzopyrans represents another area where 4-(phenyl)-4H-thiazolecarboxylic acid amide (CAS No. 5288335) plays a pivotal role. These heterocycles are known for their anti-inflammatory and antimicrobial properties, making them attractive candidates for therapeutic applications. The oxazole core contributes to their stability, while the phenyl group enhances interactions with biological receptors. Such derivatives continue to be evaluated in preclinical studies for their potential as novel therapeutics.

The exploration of thiazolo[5,6-d]pyrimidines has further expanded the pharmacological relevance of oxazole derivatives like thiazolo[3,2-c]pyridazine (CAS No. 52883). These fused heterocycles exhibit diverse biological activities, including antiviral and anticancer effects. Researchers have leveraged synthetic strategies involving thiazolo[3,2-c]pyridazine as a key intermediate to develop molecules with improved efficacy and reduced toxicity compared to existing treatments.

The development of new synthetic methodologies for oxazole derivatives remains an active area of research. Transition-metal-catalyzed reactions have emerged as powerful tools for constructing complex oxazole scaffolds efficiently. For example, palladium-catalyzed cross-coupling reactions allow for the introduction of aryl groups at specific positions within the oxazole ring with high selectivity and yield. Such advances have enabled the rapid generation of libraries of derivatives for medicinal chemistry applications.

The role of computational modeling in guiding synthetic efforts cannot be overstated. By integrating experimental data with theoretical predictions, researchers can design novel analogs of thiazolo[3,2-c]pyridazine (CAS No. 52883) with tailored properties before conducting costly wet-lab experiments. This approach accelerates drug discovery pipelines by prioritizing promising candidates based on predicted binding affinities and metabolic stability.

In conclusion,thiazolo[3,2-c]pyridazine derivatives represent a rich class of compounds with significant therapeutic potential derived from their structural versatility and functional diversity (thiazolo[3,2-c]pyridazine CAS No.). Continued exploration into their synthesis and biological activities will undoubtedly yield novel treatments addressing unmet medical needs across multiple disease areas (thiazolo[3,2-c]pyridazine CAS No.).